molecular formula C12H11F3O B8298929 4-(2,4,5-Trifluorophenyl)cyclohexanone

4-(2,4,5-Trifluorophenyl)cyclohexanone

Cat. No.: B8298929
M. Wt: 228.21 g/mol
InChI Key: NMPOFJJQFWRDGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2,4,5-Trifluorophenyl)cyclohexanone is a useful research compound. Its molecular formula is C12H11F3O and its molecular weight is 228.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11F3O

Molecular Weight

228.21 g/mol

IUPAC Name

4-(2,4,5-trifluorophenyl)cyclohexan-1-one

InChI

InChI=1S/C12H11F3O/c13-10-6-12(15)11(14)5-9(10)7-1-3-8(16)4-2-7/h5-7H,1-4H2

InChI Key

NMPOFJJQFWRDGA-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)CCC1C2=CC(=C(C=C2F)F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

8-(2,4,5-Trifluorophenyl)-1,4-dioxaspiro[4.5]decane (19 g) was added to a solution of 1,4-dioxane (600 mL), water (160 mL) and concentrated sulfuric acid (160 mL) and the resultant mixture was stirred for one h. The solution was then mixed with water (1 L) and extracted with dichloromethane (1 L). The organic layer was washed with water, dried over anhydrous magnesium sulfate filtered and evaporated to yield the title compound as a white solid.
Name
8-(2,4,5-Trifluorophenyl)-1,4-dioxaspiro[4.5]decane
Quantity
19 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
reactant
Reaction Step One
Quantity
160 mL
Type
reactant
Reaction Step One
Name
Quantity
160 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
1 L
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

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Extracted from reaction SMILES
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reactant
Reaction Step One
Name
Fc1cc(F)c(C2CCC3(CC2)OCCO3)cc1F
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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